Cas no 1893674-30-0 (1-(3-Bromophenyl)-2-hydroxy-2-methylpropan-1-one)

• Product Name: 1-(3-Bromophenyl)-2-hydroxy-2-methylpropan-1-one
• CAS No: 1893674-30-0
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6022778
• PubChem ID: 116920434
• Update Time: 2025-06-07

1-(3-Bromophenyl)-2-hydroxy-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1893674-30-0
• EN300-7472708
• 1-(3-Bromophenyl)-2-hydroxy-2-methylpropan-1-one

• Inchi： 1S/C10H11BrO2/c1-10(2,13)9(12)7-4-3-5-8(11)6-7/h3-6,13H,1-2H3
• InChI Key： JJVNDZHGUYIGEX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(C)(C)O)=O

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-Bromophenyl)-2-hydroxy-2-methylpropan-1-one

Research Briefing on 1-(3-Bromophenyl)-2-hydroxy-2-methylpropan-1-one (CAS: 1893674-30-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-(3-Bromophenyl)-2-hydroxy-2-methylpropan-1-one (CAS: 1893674-30-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-(3-Bromophenyl)-2-hydroxy-2-methylpropan-1-one as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the bromophenyl moiety and the hydroxy-methylpropanone group, make it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating cancer and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. The study employed a combination of in vitro and in silico approaches to elucidate the molecular mechanisms underlying its biological activity. The results indicated that 1-(3-Bromophenyl)-2-hydroxy-2-methylpropan-1-one exhibits promising selectivity towards certain protein targets, making it a valuable candidate for further drug development.

Another significant advancement comes from the field of photopharmacology, where researchers have explored the use of this compound as a photoactivatable prodrug. The presence of the bromophenyl group allows for precise control over drug release upon exposure to specific wavelengths of light, offering a novel approach to targeted therapy with reduced side effects. Preliminary in vivo studies have shown encouraging results in animal models, paving the way for potential clinical applications.

The compound's safety profile and pharmacokinetic properties have also been investigated in recent preclinical studies. While the data suggest good bioavailability and moderate metabolic stability, further optimization may be required to improve its drug-like characteristics. Several research groups are currently working on structural modifications to enhance its therapeutic index while maintaining its biological activity.

From an industrial perspective, the scalable synthesis of 1-(3-Bromophenyl)-2-hydroxy-2-methylpropan-1-one has been optimized to meet the growing demand from pharmaceutical companies. Recent patents highlight improved synthetic routes that offer higher yields and better purity profiles, making the compound more accessible for large-scale applications in drug discovery programs.

In conclusion, 1-(3-Bromophenyl)-2-hydroxy-2-methylpropan-1-one (CAS: 1893674-30-0) represents a promising chemical entity with diverse applications in medicinal chemistry and drug development. The latest research underscores its potential as both a valuable synthetic intermediate and a bioactive compound with therapeutic relevance. Future studies should focus on further elucidating its mechanism of action and exploring its applications in combination therapies and targeted drug delivery systems.